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Compound of Interest

Compound Name: 1-(2-nitrophenyl)piperidin-2-one

Cat. No.: B2818290 Get Quote

Technical Guide: 1-(2-nitrophenyl)piperidin-2-
one
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Material Safety Data Sheet (MSDS). A specific and comprehensive MSDS for 1-
(2-nitrophenyl)piperidin-2-one was not found. The information herein is compiled from

available data for the compound and its structural analogs, primarily 1-(4-nitrophenyl)piperidin-

2-one. All personnel handling this chemical should exercise caution and adhere to established

laboratory safety protocols.

Chemical and Physical Properties
This section summarizes the known and predicted physicochemical properties of 1-(2-
nitrophenyl)piperidin-2-one and its 4-nitro isomer for comparison.
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Property
1-(2-nitrophenyl)piperidin-
2-one

1-(4-nitrophenyl)piperidin-
2-one

CAS Number 203509-92-6 38560-30-4

Molecular Formula C₁₁H₁₂N₂O₃[1] C₁₁H₁₂N₂O₃[2]

Molecular Weight 220.22 g/mol [1] 220.22 g/mol [2]

Appearance
Light yellow to yellow solid

(Predicted)[1]

White to yellow crystalline

powder[3][4]

Melting Point Not available 97 - 101 °C[3]

Boiling Point 449.4 ± 28.0 °C (Predicted)[1] No data available[3]

Density
1.295 ± 0.06 g/cm³ (Predicted)

[1]
Not available

Solubility Not available

Soluble in methanol and other

polar solvents; insoluble in

non-polar solvents[3]

pKa -2.58 ± 0.20 (Predicted)[1] Not available

Storage Temperature 2-8°C[1] Refrigerator[4]

Safety and Hazard Information
Based on data for the structurally similar compound 1-(4-nitrophenyl)piperidin-2-one, the

following hazard classifications are provided. Users should handle 1-(2-nitrophenyl)piperidin-
2-one with the same level of caution.
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Hazard Category GHS Classification Hazard Statements

Acute Oral Toxicity Warning H302: Harmful if swallowed[4]

Skin Corrosion/Irritation Warning H315: Causes skin irritation[4]

Serious Eye Damage/Irritation Warning
H319: Causes serious eye

irritation[4]

Specific Target Organ Toxicity

(Single Exposure)
Warning

H335: May cause respiratory

irritation[4]

Precautionary Statements:[4]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)
Due to the hazardous nature of this compound, the following handling procedures and PPE are

mandatory.

Workflow for Safe Handling
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Preparation

Handling

Post-Handling

Review MSDS/
Safety Information

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated
fume hood

Weigh/transfer compound
carefully to avoid dust

Decontaminate work area
and equipment

Dispose of waste in
approved hazardous waste container

Remove and dispose of
contaminated PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemical compounds.
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Synthesis Protocol (Adapted from a related compound)
The following is a general procedure for the synthesis of 1-(4-nitrophenyl)piperidin-2-one,

which may be adaptable for the 2-nitro isomer. Researchers should conduct their own literature

search and risk assessment before attempting any synthesis.

Synthesis of 1-(4-nitrophenyl) piperidin-2-one[5]

Charge a reactor with Tetrahydrofuran (THF) and 5-bromovaleric acid.

Stir the mixture for 5-10 minutes to obtain a clear solution.

Cool the solution to 0-5 °C.

Charge the cooled solution with potassium tertiary butoxide.

After completion of the reaction (monitored by an appropriate method like TLC), distill the

THF under vacuum at a temperature below 45 °C to obtain a residue.

Add purified water to the residue and extract the product with dichloromethane.

Combine the organic layers, wash with water, and distill the dichloromethane under vacuum

below 40 °C to obtain the crude product.

Further purification can be achieved by crystallization.

Biological Activity and Potential Applications
While there is no specific biological data for 1-(2-nitrophenyl)piperidin-2-one, the piperidin-4-

one scaffold is a known pharmacophore with a wide range of biological activities.[6]

Potential Activities of Piperidine Derivatives:

Anticancer: Piperidine derivatives have been investigated for their ability to inhibit cancer cell

proliferation.[7][8]

Antimicrobial: Certain piperidin-4-one derivatives have shown significant antibacterial and

antifungal activity.[9]
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Anti-HIV: The piperidin-4-one nucleus is present in compounds with reported anti-HIV

activity.[6]

Anti-tuberculosis: Piperidinol analogs have been identified with activity against

Mycobacterium tuberculosis.[10]

Logical Relationship of Piperidine Core to Biological Activity

Piperidine/Piperidinone Core Structure

Anticancer Activity Antimicrobial Activity Antiviral (HIV) Activity Anti-tuberculosis Activity

Click to download full resolution via product page

Caption: The versatile piperidine core is a scaffold for various biological activities.

It is important to note that the biological effects of a specific derivative are highly dependent on

its substitution pattern. The nitro group's position on the phenyl ring (ortho vs. para) can

significantly influence the molecule's electronic properties, conformation, and, consequently, its

biological activity. Further research is required to elucidate the specific biological profile of 1-(2-
nitrophenyl)piperidin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6816dc?context=bbe
https://wjpsonline.com/index.php/wjps/article/download/nitrophenyl-3-morpholine-dihydropyridin-apixaban-anticoagulant/1104
https://pubmed.ncbi.nlm.nih.gov/22876947/
https://www.researchgate.net/publication/320751661_Highly_functionalized_piperidines_Free_radical_scavenging_anticancer_activity_DNA_interaction_and_correlation_with_biological_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC8776707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8776707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8776707/
https://biomedpharmajournal.org/vol1no1/synthesis-and-antimicrobial-activity-of-piperidin-4-one-derivatives/
https://biomedpharmajournal.org/vol1no1/synthesis-and-antimicrobial-activity-of-piperidin-4-one-derivatives/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756498/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756498/
https://www.benchchem.com/product/b2818290#1-2-nitrophenyl-piperidin-2-one-material-safety-data-sheet-msds
https://www.benchchem.com/product/b2818290#1-2-nitrophenyl-piperidin-2-one-material-safety-data-sheet-msds
https://www.benchchem.com/product/b2818290#1-2-nitrophenyl-piperidin-2-one-material-safety-data-sheet-msds
https://www.benchchem.com/product/b2818290#1-2-nitrophenyl-piperidin-2-one-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2818290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2818290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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